Cas no 54473-31-3 (O,S-dimethyl acetyl(methyl)amidothiophosphate)

• Product Name: O,S-dimethyl acetyl(methyl)amidothiophosphate
• CAS No: 54473-31-3
• MF: C₅H₁₂NO₃PS
• MW: 197.192440986633
• CID: 1589409
• PubChem ID: 3041609
• Update Time: 2024-08-30

O,S-dimethyl acetyl(methyl)amidothiophosphate Chemical and Physical Properties

Names and Identifiers

• O,S-dimethyl acetyl(methyl)amidothiophosphate
• N-[methoxy(methylsulfanyl)phosphoryl]-N-methylacetamide
• Phosphoramidothioic acid, acetylmethyl-, O,S-dimethyl ester (9CI)
• 54473-31-3
• O,S-Dimethyl acetylmethylphosphoramidothioate
• Acetylmethylphosphoramidothioic acid O,S-dimethyl ester
• O,S-Dimethyl N-acetyl-N-methylphosphoramidothioate
• DTXSID80969646
• Phosphoramidothioic acid, acetylmethyl-, O,S-dimethyl ester

• Inchi： 1S/C5H12NO3PS/c1-5(7)6(2)10(8,9-3)11-4/h1-4H3
• InChI Key： DWGPMTLLOKNPFZ-UHFFFAOYSA-N
• SMILES： S(C)P(N(C(C)=O)C)(=O)OC

Computed Properties

• Exact Mass: 197.02766
• Monoisotopic Mass: 197.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 249.4°C at 760 mmHg
• Flash Point: 104.6°C
• Refractive Index: 1.481
• PSA: 46.61
• LogP: 1.58220
• pka: -1.57±0.70(Predicted)